trans-2-HEXENYL BUTYRATE
trans-2-HEXENYL BUTYRATE
(E)-2-Hexenyl butyrate is a fatty acid ester.
trans-2-Hexenyl butyrate has been reported in Capillipedium parviflorum with data available.
trans-2-Hexenyl butyrate has been reported in Capillipedium parviflorum with data available.
Brand Name:
Vulcanchem
CAS No.:
53398-83-7
VCID:
VC20768590
InChI:
InChI=1S/C10H18O2/c1-3-5-6-7-9-12-10(11)8-4-2/h6-7H,3-5,8-9H2,1-2H3/b7-6+
SMILES:
Array
Molecular Formula:
C10H18O2
Molecular Weight:
170.25 g/mol
trans-2-HEXENYL BUTYRATE
CAS No.: 53398-83-7
Cat. No.: VC20768590
Molecular Formula: C10H18O2
Molecular Weight: 170.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (E)-2-Hexenyl butyrate is a fatty acid ester. trans-2-Hexenyl butyrate has been reported in Capillipedium parviflorum with data available. |
|---|---|
| CAS No. | 53398-83-7 |
| Molecular Formula | C10H18O2 |
| Molecular Weight | 170.25 g/mol |
| IUPAC Name | [(E)-hex-2-enyl] butanoate |
| Standard InChI | InChI=1S/C10H18O2/c1-3-5-6-7-9-12-10(11)8-4-2/h6-7H,3-5,8-9H2,1-2H3/b7-6+ |
| Standard InChI Key | PCGACKLJNBBQGM-VOTSOKGWSA-N |
| Isomeric SMILES | CCC/C=C/COC(=O)CCC |
| Canonical SMILES | CCCC=CCOC(=O)CCC |
| Boiling Point | 191.00 to 193.00 °C. @ 760.00 mm Hg |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator